2-(1-Benzyl-3-hydroxypyrrolidin-3-yl)acetonitrile

• Molecular Formula: C13H16N2O
• Molecular Weight: 216.28 g/mol
• IUPAC Name: 2-(1-benzyl-3-hydroxypyrrolidin-3-yl)acetonitrile
• InChI: InChI=1S/C13H16N2O/c14-8-6-13(16)7-9-15(11-13)10-12-4-2-1-3-5-12/h1-5,16H,6-7,9-11H2
• InChI Key: BMCAXKPTGPKPDV-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1(CC#N)O)CC2=CC=CC=C2

Description

2-(1-Benzyl-3-hydroxypyrrolidin-3-yl)acetonitrile is a nitrile-containing pyrrolidine derivative characterized by a benzyl-substituted pyrrolidine ring with a hydroxyl group at the 3-position. For instance, the closely related compound 2-(1-Benzylpyrrolidin-3-ylidene)acetonitrile (CAS: 1251491-42-5) shares a pyrrolidine backbone but differs in substituents, featuring an ylidene group instead of a hydroxyl moiety . This substitution likely alters polarity, solubility, and reactivity.

The molecular formula of the target compound can be inferred as C₁₃H₁₆N₂O (assuming a hydroxyl group replaces the ylidene in the analog from ), with an approximate molecular weight of 216.28 g/mol.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(1-Benzyl-3-hydroxypyrrolidin-3-yl)acetonitrile typically involves the reaction of benzylamine with a suitable nitrile compound under controlled conditions. The reaction is often carried out in the presence of a catalyst and under an inert atmosphere to prevent unwanted side reactions .

Industrial Production Methods

Industrial production methods for this compound may involve large-scale synthesis using automated reactors and continuous flow systems. These methods ensure high yield and purity of the final product, making it suitable for various applications .

Chemical Reactions Analysis

Types of Reactions

2-(1-Benzyl-3-hydroxypyrrolidin-3-yl)acetonitrile undergoes several types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen from the compound.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen from the compound.

Substitution: This reaction involves the replacement of one functional group with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions. The reactions are typically carried out under controlled temperature and pressure conditions to ensure the desired outcome .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield a ketone or aldehyde, while reduction may yield an alcohol .

Scientific Research Applications

2-(1-Benzyl-3-hydroxypyrrolidin-3-yl)acetonitrile has a wide range of scientific research applications, including:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: It is studied for its potential effects on biological systems.

Medicine: It is investigated for its potential therapeutic properties.

Industry: It is used in the production of various chemical products.

Mechanism of Action

The mechanism of action of 2-(1-Benzyl-3-hydroxypyrrolidin-3-yl)acetonitrile involves its interaction with specific molecular targets and pathways within the body. These interactions can lead to various pharmacological effects, depending on the specific application.

Comparison with Similar Compounds

Comparison with Similar Compounds

To contextualize 2-(1-Benzyl-3-hydroxypyrrolidin-3-yl)acetonitrile, three structurally related compounds are analyzed below:

Table 1: Structural and Physicochemical Comparison

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Functional Groups	CAS Number	Source
2-(1-Benzyl-3-hydroxypyrrolidin-3-yl)acetonitrile*	C₁₃H₁₆N₂O	~216.28	Benzyl, hydroxyl, nitrile	Not listed	Inferred
2-(1-Benzylpyrrolidin-3-ylidene)acetonitrile	C₁₃H₁₄N₂	198.26	Benzyl, ylidene, nitrile	1251491-42-5
2-(1-Benzylpiperidin-3-yl)acetonitrile	C₁₄H₁₈N₂	214.31	Benzyl, piperidine, nitrile	Not listed

*Hypothetical data based on structural analogs.

Key Differences and Implications

Functional Group Variations: The hydroxyl group in the target compound distinguishes it from 2-(1-Benzylpyrrolidin-3-ylidene)acetonitrile, which has a conjugated ylidene group. Compared to 2-(1-Benzylpiperidin-3-yl)acetonitrile, the target compound’s pyrrolidine ring (5-membered) introduces greater ring strain but enhanced conformational rigidity versus the 6-membered piperidine .

Solubility and Polarity: The hydroxyl group in the target compound likely improves water solubility relative to its non-hydroxylated analogs. For example, 2-(1-Benzylpyrrolidin-3-ylidene)acetonitrile (log Kow ~2.5, inferred from similar nitriles in ) may have lower solubility than the hydroxylated derivative due to reduced polarity.

Synthetic Applications :

• The hydroxyl group enables derivatization (e.g., esterification, glycosylation), broadening its utility in pharmaceutical intermediates. In contrast, 2-(1-Benzylpiperidin-3-yl)acetonitrile (lacking hydroxyl) is more suited for lipophilic applications, such as CNS-targeting drug candidates .

Stability :

• The ylidene group in 2-(1-Benzylpyrrolidin-3-ylidene)acetonitrile may confer instability under acidic or oxidizing conditions due to conjugation effects, whereas the hydroxyl group in the target compound could enhance stability through intramolecular hydrogen bonding .